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Compound of Interest

Compound Name: Chromic nitrate

Cat. No.: B1221853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of chromic
nitrate, with a primary focus on chromium(III) nitrate nonahydrate (Cr(NO₃)₃·9H₂O). The

information herein is intended to support laboratory research, chemical synthesis, and

formulation development.

Core Physical and Chemical Properties
Chromium(III) nitrate is an inorganic compound that typically exists as a dark violet,

hygroscopic crystalline solid in its nonahydrate form.[1] The anhydrous form presents as green

crystals.[1] It is a key reagent in the synthesis of chromium coordination complexes and finds

applications in the dyeing industry and the production of alkali metal-free catalysts.[1]

Property Value (Nonahydrate)

Molecular Formula Cr(NO₃)₃·9H₂O

Molar Mass 400.15 g/mol

Appearance Purple-violet crystals

Density 1.85 g/cm³

Melting Point 60.06 °C

Boiling Point > 100 °C (decomposes)
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Solubility of Chromic Nitrate
Chromic nitrate demonstrates a wide range of solubility depending on the solvent. It is highly

soluble in polar solvents like water and alcohols.

Quantitative Solubility Data
The following table summarizes the available quantitative solubility data for chromium(III)

nitrate nonahydrate.

Solvent Temperature (°C) Solubility

Water 15 208 g/100 g

Water 20 81 g/100 mL

Water 20 810 g/L

Qualitative Solubility Data
Solvent Solubility

Alcohol (general) Soluble

Ethanol Soluble

Acetone Soluble

Benzene Insoluble

Chloroform Insoluble

Carbon Tetrachloride Insoluble

Experimental Protocols for Solubility Determination
Accurate determination of solubility is critical for many applications. Below are detailed

methodologies for key experiments.
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Protocol 1: Gravimetric Method for Equilibrium
Solubility Determination
This is a standard method for determining the solubility of a solid in a liquid solvent.

Materials:

Chromium(III) nitrate nonahydrate

Selected solvent (e.g., deionized water, ethanol)

Temperature-controlled shaker or water bath

Analytical balance

Filtration apparatus (e.g., syringe filters with a pore size of 0.45 µm or less)

Drying oven

Glass vials with screw caps

Spatula and weighing paper

Procedure:

Preparation of Supersaturated Solution: To a series of glass vials, add an excess amount of

chromium(III) nitrate nonahydrate to a known volume of the solvent. The excess solid is

crucial to ensure that equilibrium is reached from a state of saturation.

Equilibration: Tightly cap the vials and place them in a temperature-controlled shaker or

water bath set to the desired temperature (e.g., 25 °C). Agitate the samples for a sufficient

period (typically 24-48 hours) to ensure that equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant

temperature for at least 2 hours to allow the excess solid to settle.

Sampling: Carefully withdraw a known volume of the supernatant (the clear saturated

solution) using a pre-warmed syringe to avoid premature crystallization. Immediately filter the
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solution using a syringe filter into a pre-weighed, dry vial.

Solvent Evaporation: Weigh the vial containing the filtered saturated solution. Place the vial

in a drying oven at a temperature sufficient to evaporate the solvent without decomposing

the chromic nitrate (e.g., 60-70 °C). Dry to a constant weight.

Calculation: Once the solvent is completely evaporated, weigh the vial containing the dry

chromic nitrate. The solubility can be calculated as follows:

Solubility ( g/100 mL) = (mass of dry solute / volume of supernatant taken) * 100

Protocol 2: Tiered Approach for Qualitative and Semi-
Quantitative Solubility Assessment
This protocol provides a systematic workflow for assessing solubility in various solvents, which

is particularly useful when screening for suitable formulation vehicles.

Materials:

Chromium(III) nitrate nonahydrate

A range of solvents (e.g., water, ethanol, acetone)

Glass test tubes or vials

Vortex mixer

Water bath sonicator

Temperature-controlled water bath (37 °C)

Procedure:

Tier 1 (High Concentration):

Weigh approximately 20 mg of chromic nitrate into a glass vial.

Add 1 mL of the test solvent.
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Vortex the vial for 1-2 minutes at room temperature.

If the solid has not dissolved, sonicate in a water bath for up to 5 minutes.

If the solid is still not dissolved, warm the solution to 37 °C for up to 60 minutes.

Visually inspect for complete dissolution (a clear solution with no visible particles). If

dissolved, the solubility is ≥ 20 mg/mL.

Tier 2 (Medium Concentration):

If the compound did not dissolve in Tier 1, add an additional 9 mL of the solvent to the

same vial to achieve a concentration of 2 mg/mL.

Repeat the mixing, sonicating, and warming steps as described in Tier 1.

If dissolved, the solubility is between 2 mg/mL and 20 mg/mL.

Tier 3 (Low Concentration):

If the compound did not dissolve in Tier 2, take a 1 mL aliquot of the suspension and dilute

it with 9 mL of the solvent in a new vial to achieve a concentration of 0.2 mg/mL.

Repeat the mixing, sonicating, and warming steps.

If dissolved, the solubility is between 0.2 mg/mL and 2 mg/mL. If it remains insoluble, the

solubility is < 0.2 mg/mL.

Visualizing Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gravimetric Solubility Determination
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(24-48h with Agitation)

Settle Undissolved Solid

Withdraw and Filter Known
Volume of Supernatant

Weigh Filtered Saturated Solution

Evaporate Solvent to Dryness

Weigh Dry Solute

Calculate Solubility

End
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Caption: Workflow for Gravimetric Solubility Determination.
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Tiered Solubility Assessment
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Caption: Workflow for Tiered Solubility Assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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